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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylhexane

Cat. No.: B12641242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of 2,2,4,4-
tetramethylhexane, including experimental protocols for their determination. The information is
presented to support research and development activities where precise physicochemical data
is essential.

Data Presentation

The following table summarizes the known boiling point of 2,2,4,4-tetramethylhexane. An
experimental melting point for this specific isomer is not readily available in the reviewed
literature. For comparative purposes, the melting points of closely related isomers are provided.
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Property Value Citation
Boiling Point 153 °C [1]
Melting Point Data not available

Melting Point of 2,2,3,4-

-53.99 °C [2]
Tetramethylhexane
Melting Point of 2,2,5,5-

-12.6 °C [3]
Tetramethylhexane
Melting Point of 2,2,4,4-

-67 °C [4]

Tetramethylpentane

Experimental Protocols

Accurate determination of boiling and melting points is fundamental in chemical analysis for

substance identification and purity assessment.[5] The following sections detail standard

experimental procedures for these measurements.

Boiling Point Determination (Micro-Reflux Method)

This method is suitable for small sample volumes and provides an accurate boiling point

measurement.[6]

Apparatus:

Thermometer

Clamps and stand

Procedure:

Small test tube (e.g., 10 x 75 mm)

Heating apparatus (e.g., oil bath or heating block)

Boiling chips or a capillary tube sealed at one end
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Place a small amount (approximately 0.5 mL) of 2,2,4,4-tetramethylhexane into the test
tube.

Add a few boiling chips or a sealed capillary tube (open end down) to ensure smooth boiling.
Position the thermometer bulb in the vapor phase just above the liquid surface.

Gently heat the sample until it boils and a ring of refluxing vapor is observed on the sides of
the test tube.

The temperature at which the vapor condenses and drips back into the liquid is the boiling
point.[6][7] Record the stable temperature reading from the thermometer.

Melting Point Determination (Thiele Tube Method)

The Thiele tube method is a common and effective technique for determining the melting point

of a solid substance.[5][8] It utilizes a specially designed glass tube to allow for uniform heating

of a sample.[8][9]

Apparatus:

Thiele tube

Thermometer

Capillary tubes

Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or other heat source

Rubber band or wire to attach the capillary tube to the thermometer

Stand and clamp

Procedure:

Finely powder a small amount of the solid sample.
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o Pack the powdered sample into the closed end of a capillary tube to a height of 2-3 mm.[10]

» Attach the capillary tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.[8]

« Fill the Thiele tube with heating oil to a level above the side arm.

« Insert the thermometer and attached capillary tube into the Thiele tube, ensuring the oil level
is above the sample but below the top of the tube.

o Gently heat the side arm of the Thiele tube with a small flame.[10] The design of the tube will
circulate the oil, ensuring even heating.[9]

o Observe the sample closely. The temperature at which the first drop of liquid appears is the
beginning of the melting range.

o The temperature at which the entire sample becomes a clear liquid is the end of the melting
range.[10] Record this temperature range as the melting point.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for determining the boiling and
melting points.
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Caption: Workflow for Boiling Point Determination using the Micro-Reflux Method.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.flinnsci.com/api/library/Download/46b1e79b05414c7f8e4164d9df5215ff
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.scribd.com/document/747600066/EXPERIMENT-3
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/product/b12641242?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation Apparatus Setup Measurement t

) . Attach Capillary to
Powder Solid Sample Pack Capillary Tube 4"| Thermometer

Heat Thiele Tube  [Ikhabikad
Side Arm

Insert into
Thiele Tube |>4'

[N ©nd of range
Liquefaction

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination using the Thiele Tube Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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